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Compound of Interest

Compound Name: Quinine hydrochloride dihydrate

Cat. No.: B3394220 Get Quote

An In-depth Technical Guide to Quinine Hydrochloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

analytical methodologies, and mechanism of action of quinine hydrochloride dihydrate. The

information is intended for researchers, scientists, and professionals involved in drug

development and related fields.

Core Physicochemical Properties
Quinine hydrochloride dihydrate is a salt of quinine, an alkaloid derived from the bark of the

Cinchona tree.[1] It presents as a white or almost white, crystalline powder or as fine, colorless,

silky needles.[1][2]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value References

Molecular Formula C₂₀H₂₄N₂O₂·HCl·2H₂O [1][3]

Molecular Weight 396.91 g/mol [1][4]

CAS Number 6119-47-7 [1][5][6]

Appearance

White or almost white

crystalline powder or fine,

colorless needles

[1][2]

Table 2: Physicochemical Data

Parameter Value Conditions/Notes References

Melting Point 115-160 °C

Some sources

indicate

decomposition

[1][2][4][5]

Solubility Water: 62.5 g/L

Soluble in ethanol,

chloroform, and

methanol

[2][4]

pH 6.0 - 7.0
10 g/L aqueous

solution at 20°C
[4][7]

Optical Rotation -245° to -258° [α]20/D [1]

Storage 2-30°C
Keep in a dark place,

inert atmosphere
[4][5]

Mechanism of Action: Antimalarial Activity
Quinine is a well-established antimalarial agent, particularly effective against the parasite

Plasmodium falciparum.[8] Its primary mechanism involves the disruption of the parasite's

detoxification process in the host's red blood cells. The parasite digests hemoglobin, releasing

toxic heme. To protect itself, the parasite polymerizes heme into an insoluble, non-toxic crystal

called hemozoin. Quinine interferes with this process by binding to hemozoin, which inhibits
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further polymerization.[8] The accumulation of free heme leads to oxidative stress and the

death of the parasite.[8]
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Caption: Mechanism of Quinine's Antimalarial Action.

Experimental Protocols
Assay by Nonaqueous Titration
This protocol determines the purity of Quinine Hydrochloride Dihydrate.

Principle: The basic nitrogen atoms of the quinine molecule are titrated with a strong acid

(perchloric acid) in a non-aqueous solvent system (acetic acid and acetic anhydride). This

method is suitable for the quantification of weak bases.

Reagents and Equipment:

Quinine Hydrochloride Dihydrate sample
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Acetic anhydride

Glacial acetic acid

0.1 N Perchloric acid in glacial acetic acid (standardized)

Mercuric acetate solution (TS)[9]

Malachite green indicator[9] or potentiometric endpoint detection system[7]

Analytical balance

Microburet

Stirrer

Procedure:[7][9]

Accurately weigh approximately 150-400 mg of the previously dried Quinine Hydrochloride
Dihydrate sample.

Dissolve the sample in a mixture of acetic anhydride and glacial acetic acid. A typical solvent

mixture is 7:3 acetic anhydride to acetic acid, warmed gently to facilitate dissolution.[7]

Allow the solution to cool to room temperature.

If using a visual indicator, add 2 drops of malachite green TS.[9] The solution will appear

green.

Add 5.5 ml of mercuric acetate TS. This is to remove the hydrochloride ion which would

otherwise interfere with the titration endpoint.[9]

Titrate the solution with standardized 0.1 N perchloric acid from a microburet until the

endpoint is reached.

Visual Endpoint: The color changes to yellow.[9]
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Potentiometric Endpoint: Use a suitable electrode system to detect the inflection point of

the titration curve.[7]

Perform a blank determination using the same quantities of reagents but without the sample.

Subtract the volume of titrant used for the blank from the volume used for the sample.

Calculation: Each mL of 0.1 N perchloric acid is equivalent to 18.04 mg of C₂₀H₂₄N₂O₂·HCl.[9]

Purity (%) = ( (V_sample - V_blank) * N_perchloric_acid * 18.04 ) / ( Weight_sample_mg ) *

100

Where:

V_sample = Volume of perchloric acid for the sample (mL)

V_blank = Volume of perchloric acid for the blank (mL)

N_perchloric_acid = Normality of the perchloric acid solution

Qualitative Identification Tests
These tests confirm the identity of the substance as Quinine Hydrochloride.[7]

Fluorescence Test: Dissolve a small amount of the sample in water and add a drop of dilute

sulfuric acid. A distinct blue fluorescence is produced.

Thalleioquin Test: To 5 mL of a 1 in 1000 solution of the sample, add 1-2 drops of bromine

TS followed by 1 mL of ammonia TS. An emerald green color develops.

Chloride Test: To 5 mL of a 1 in 50 solution of the sample, add 1 mL of dilute nitric acid and 1

mL of silver nitrate TS. A white precipitate forms, which is soluble in an excess of ammonia

TS.

Other Biological Activities
Beyond its antimalarial use, quinine exhibits other pharmacological effects. It acts as a

potassium channel blocker and can inhibit monoamine oxidase (MAO).[10][11] These

properties have led to its investigation for treating nocturnal leg cramps and certain cardiac
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arrhythmias.[1][8] It is also widely used as a flavoring agent, imparting the characteristic bitter

taste to tonic water and other beverages.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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